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Compound of Interest

Compound Name: N,N-Dimethylsulfamide
CAS No.: 3984-14-3
Cat. No.: B133956
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-
Dimethylsulfamide, a compound of interest in various chemical and pharmaceutical research
fields. The following sections detall its nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) characteristics, offering a foundational dataset for its identification,
characterization, and application in further studies.

Spectroscopic Data Summary

The quantitative spectroscopic data for N,N-Dimethylsulfamide are summarized in the tables
below for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR) Spectroscopic Data
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Chemical Shift (8) ppm Multiplicity Assighment
2.65 Singlet N(CHs)2
4.71 Singlet (broad) NH:2

Solvent: DMSO-ds

13C NMR (Carbon-13 NMR) Spectroscopic Data

Chemical Shift (d) ppm Assignment

375 N(CHs)2

Solvent: Not specified in available data

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Intensity Assignment

3370 Strong N-H stretch (asymmetric)
3270 Strong N-H stretch (symmetric)
2940 Medium C-H stretch (asymmetric)
2840 Medium C-H stretch (symmetric)
1470 Medium C-H bend (scissoring)
1320 Strong S=0 stretch (asymmetric)
1160 Strong S=0 stretch (symmetric)
950 Medium S-N stretch

Mass Spectrometry (MS)

Liquid Chromatography-Mass Spectrometry (LC-MS)[1]
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miz Intensity (relative) Assighment
125.0379 - [M+H]*
108.0116 40 [M+H-NHs]*
127.0324 42 [M+NaJ*

lonization Mode: Electrospray lonization (ESI), Positive

Experimental Protocols

The data presented in this guide are based on standard spectroscopic techniques. The
following are detailed methodologies representative of the experiments used to obtain such
data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 5-10 mg of N,N-Dimethylsulfamide is dissolved in
about 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-ds). The solution is transferred to a 5
mm NMR tube.

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
o Data Acquisition:

o H NMR: The spectrometer is tuned to the proton frequency. A standard single-pulse
experiment is performed. Key parameters include a 30-degree pulse angle, a relaxation
delay of 1-2 seconds, and the acquisition of a sufficient number of scans to achieve a
good signal-to-noise ratio.

o 13C NMR: The spectrometer is tuned to the carbon-13 frequency. A proton-decoupled
experiment is typically run to simplify the spectrum to single lines for each unique carbon
atom. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans are
generally required due to the lower natural abundance and sensitivity of the 13C nucleus.

o Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed to obtain
the frequency-domain spectrum. The spectrum is then phased and baseline corrected.
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Chemical shifts are referenced to the residual solvent peak or an internal standard (e.qg.,
tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

o Sample Preparation: For a solid sample like N,N-Dimethylsulfamide, the Attenuated Total
Reflectance (ATR) technique is commonly employed. A small amount of the solid is placed
directly onto the ATR crystal.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR
accessory is used.

o Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded. The
sample is then placed on the crystal, and the sample spectrum is acquired. The instrument's
software automatically ratios the sample spectrum to the background spectrum to generate
the final absorbance or transmittance spectrum. The typical spectral range is 4000-400 cm™1.

o Data Processing: The resulting spectrum is analyzed to identify the characteristic absorption
bands corresponding to the different functional groups present in the molecule.

Mass Spectrometry (MS)

o Sample Preparation: A dilute solution of N,N-Dimethylsulfamide is prepared in a suitable
solvent compatible with the ionization source (e.g., a mixture of water and acetonitrile with a
small amount of formic acid for ESI).

e Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS), is used. For the data presented, an electrospray ionization (ESI) source was
utilized.[1]

o Data Acquisition: The sample solution is introduced into the ion source. In positive ion mode
ESI, the analyte molecules are protonated or form adducts (e.g., with sodium ions). The ions
are then guided into the mass analyzer (e.g., a quadrupole, time-of-flight, or ion trap), which
separates them based on their mass-to-charge ratio (m/z).

» Data Processing: The detector records the abundance of ions at each m/z value, generating
a mass spectrum. The spectrum is analyzed to determine the molecular weight of the
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compound and to identify characteristic fragment ions.

Visualizations

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
chemical compound like N,N-Dimethylsulfamide.
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Caption: Workflow for the Spectroscopic Analysis of N,N-Dimethylsulfamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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